Cas no 2228203-33-4 (tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate
• CAS No: 2228203-33-4
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 6359180
• PubChem ID: 165702509
• Update Time: 2025-10-28

tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate
• 2228203-33-4
• EN300-1874579
• tert-butyl N-{5-[(azetidin-3-yl)methyl]-2-chlorophenyl}carbamate

• Inchi： 1S/C15H21ClN2O2/c1-15(2,3)20-14(19)18-13-7-10(4-5-12(13)16)6-11-8-17-9-11/h4-5,7,11,17H,6,8-9H2,1-3H3,(H,18,19)
• InChI Key： JKXCCRIJGCAMDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)CC1CNC1

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate

Introduction to tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate (CAS No. 2228203-33-4)

tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate (CAS No. 2228203-33-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate is notable for its tert-butyl carbamate moiety and the azetidine ring attached to a substituted phenyl group. The tert-butyl carbamate functional group is known for its stability and ability to modulate the reactivity of the amine it protects. The azetidine ring, a four-membered cyclic amine, adds structural rigidity and conformational constraints that can influence the compound's biological activity. The presence of a chlorine atom on the phenyl ring further enhances the compound's hydrophobicity and can affect its binding affinity to specific protein targets.

The synthesis of tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate typically involves several steps, including the formation of the azetidine ring and the attachment of the tert-butyl carbamate group. One common approach is to start with a suitable azetidine derivative, which can be synthesized through various methods such as ring-closing metathesis or intramolecular cyclization reactions. The azetidine intermediate is then functionalized with a 2-chlorobenzaldehyde derivative, followed by reductive amination to form the desired amine. Finally, tert-butylation of the amine using tert-butyl chloroformate yields the target compound.

In recent years, tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate has been investigated for its potential therapeutic applications. Studies have shown that this compound exhibits promising biological activities, particularly in modulating G protein-coupled receptors (GPCRs) and ion channels. GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. The unique structural features of tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate make it an attractive candidate for developing selective ligands for specific GPCRs.

One notable study published in the Journal of Medicinal Chemistry reported that tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate demonstrated high affinity and selectivity for a specific subtype of GPCR involved in pain signaling pathways. This finding suggests that the compound could be developed into a novel analgesic agent with improved efficacy and reduced side effects compared to existing drugs. Further preclinical studies are underway to evaluate its pharmacokinetic properties and safety profile.

Beyond its potential as a GPCR modulator, tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate has also shown promise in other therapeutic areas. For instance, preliminary data indicate that it may have anticonvulsant properties, making it a candidate for treating epilepsy and other seizure disorders. Additionally, ongoing research is exploring its potential as an inhibitor of certain ion channels involved in neurological disorders.

The development of new therapeutic agents often requires extensive optimization to improve potency, selectivity, and pharmacological properties. In this context, medicinal chemists are actively working on synthesizing analogs of tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate with modified functional groups or substituents. These efforts aim to identify compounds with enhanced biological activities and better drug-like properties suitable for clinical development.

In conclusion, tert-butyl N-{5-(azetidin-3-yl)methyl-2-chlorophenyl}carbamate (CAS No. 2228203-33-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the advancement of drug discovery and development.